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Compound of Interest

Compound Name: 2-Cyclopenten-1-OL

Cat. No.: B1584729 Get Quote

This technical guide provides an in-depth overview of the thermophysical properties of 2-
cyclopenten-1-ol, tailored for researchers, scientists, and professionals in drug development.

This document compiles critically evaluated data, outlines detailed experimental

methodologies, and presents visual representations of experimental workflows.

Chemical Identity and Physical Properties
2-Cyclopenten-1-ol is a cyclic organic compound with the molecular formula C₅H₈O.[1][2][3] It

is a colorless to pale yellow liquid with a distinct odor.[3] This compound is of interest in organic

synthesis and as a building block for more complex molecules in the pharmaceutical and

agrochemical industries.[3]

Table 1: General and Physical Properties of 2-Cyclopenten-1-ol
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Property Value Source

Molecular Formula C₅H₈O [1][2][4]

Molecular Weight 84.12 g/mol [1][4][5]

CAS Number 3212-60-0 [1][4][6]

IUPAC Name cyclopent-2-en-1-ol [2][4]

Synonyms
2-Cyclopentenol, 3-

Hydroxycyclopentene
[2][3][4]

Appearance Colorless to pale yellow liquid [3]

Refractive Index (n20/D) 1.481 (lit.), 1.526 [1][7]

Thermophysical Property Data
The following tables summarize the key thermophysical properties of 2-cyclopenten-1-ol
based on available data. It is important to note that some values are experimental while others

are estimates.

Table 2: Thermodynamic Properties of 2-Cyclopenten-1-ol

Property Value Conditions Source

Boiling Point 140 °C, 144.8 °C at 760 mmHg [1][2]

Melting Point -57.55 °C [1][6]

Flash Point
42.0 ± 13.7 °C, 55.1

°C
[1][2]

Density
0.9815 g/cm³, 1.092

g/cm³
at 20 °C [1][2]

The National Institute of Standards and Technology (NIST) provides access to critically

evaluated thermophysical property data for 2-cyclopenten-1-ol, which includes data as a

function of temperature and pressure for properties such as density, viscosity, thermal

conductivity, and vapor pressure.[8]
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Experimental Protocols for Thermophysical
Property Determination
While specific experimental protocols for 2-cyclopenten-1-ol are not readily available in the

public domain, standard methods for determining the thermophysical properties of aliphatic

alcohols can be applied. These methods are well-established and provide a framework for

obtaining accurate data.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the normal boiling point is distillation.

Experimental Workflow: Boiling Point Determination by Distillation
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Workflow for Boiling Point Determination

Apparatus Setup

Heating and Observation

Data Recording

Assemble distillation apparatus (round-bottom flask, condenser, thermometer, receiving flask)

Add 2-cyclopenten-1-ol and boiling chips to the flask

Position thermometer bulb just below the side arm of the distillation head

Gently heat the flask

Observe for the first drop of distillate collecting in the condenser

Record the temperature when a steady flow of distillate is observed and the temperature is constant

Record the constant temperature as the boiling point

Record the atmospheric pressure

Correct the observed boiling point to standard pressure if necessary

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of 2-cyclopenten-1-ol.
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Determination of Density
Density is the mass per unit volume of a substance. A straightforward method for determining

the density of a liquid is by using a pycnometer.

Experimental Workflow: Density Determination using a Pycnometer
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Workflow for Density Determination

Preparation

Calibration with Water

Measurement with Sample

Calculation

Clean and dry the pycnometer

Weigh the empty pycnometer (m1)

Fill the pycnometer with deionized water

Thermostat at a known temperature (e.g., 20°C)

Weigh the pycnometer filled with water (m2)

Empty, clean, and dry the pycnometer

Fill the pycnometer with 2-cyclopenten-1-ol

Thermostat at the same temperature

Weigh the pycnometer filled with the sample (m3)

Calculate the volume of the pycnometer using the density of water at the experimental temperature

Calculate the density of 2-cyclopenten-1-ol: ρ_sample = (m3 - m1) / V_pycnometer

Click to download full resolution via product page

Caption: Workflow for determining the density of 2-cyclopenten-1-ol.
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Determination of Heat Capacity
The heat capacity of a substance is the amount of heat required to raise its temperature by one

degree. For liquids, this is often determined using calorimetry. The enthalpy of combustion of

the alcohol can be measured, and from this, the heat capacity can be derived.[9][10]

Safety and Handling
2-Cyclopenten-1-ol is a flammable liquid and vapor.[4][5] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[4][5]

Table 3: GHS Hazard Information for 2-Cyclopenten-1-ol

Hazard Statement Classification

H225/H226
Highly flammable liquid and vapor / Flammable

liquid and vapor

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Source:[4][5]

Proper personal protective equipment (PPE), including gloves, safety goggles, and a lab coat,

should be worn when handling this chemical.[11] It should be stored in a well-ventilated place,

away from heat, sparks, and open flames.[11][12]

Conclusion
This technical guide provides a summary of the available thermophysical property data for 2-
cyclopenten-1-ol. While a substantial amount of data exists, further experimental validation

under various conditions is recommended for critical applications. The provided experimental

workflows offer a starting point for researchers to obtain high-quality data for this and similar
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compounds. Adherence to safety protocols is paramount when working with this flammable and

irritant chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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